N-(2,4-dimethylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-4-(4-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22FN3O/c1-14-3-8-18(15(2)13-14)21-19(24)23-11-9-22(10-12-23)17-6-4-16(20)5-7-17/h3-8,13H,9-12H2,1-2H3,(H,21,24)
• InChI Key: GTTFDBFIJZWBNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)N2CCN(CC2)C3=CC=C(C=C3)F)C
• Molecular Formula: C19H22FN3O
• Molecular Weight: 327.4 g/mol

Description

N-(2,4-dimethylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide, commonly known as DF-MPJC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DF-MPJC belongs to the class of piperazinecarboxamide compounds and is known to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of DF-MPJC is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and an antagonist at the D2 receptor. This dual mechanism of action may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
DF-MPJC has been shown to modulate several neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. It has also been shown to increase neurogenesis in the hippocampus, which may contribute to its antidepressant effects. DF-MPJC has been shown to reduce anxiety-like behavior in animal models and may have potential as an anxiolytic agent. Additionally, DF-MPJC has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

DF-MPJC has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. It also exhibits a wide range of biochemical and physiological effects, making it a versatile compound for studying various neurological and psychiatric disorders. However, DF-MPJC has some limitations for lab experiments. It has a relatively short half-life, which may limit its effectiveness in some experiments. Additionally, the exact mechanism of action of DF-MPJC is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on DF-MPJC. One area of interest is its potential use in the treatment of drug addiction. Further studies are needed to determine the optimal dosing and administration of DF-MPJC for this indication. Another area of interest is its potential use as an antidepressant and anxiolytic agent. Additional studies are needed to determine the efficacy and safety of DF-MPJC in clinical trials. Finally, further research is needed to fully understand the mechanism of action of DF-MPJC and its potential therapeutic applications.

Synthesis Methods

DF-MPJC can be synthesized using a simple and efficient method. The synthesis involves the reaction of 2,4-dimethylphenylpiperazine with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields DF-MPJC as a white crystalline solid.

Scientific Research Applications

DF-MPJC has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic effects in preclinical studies. DF-MPJC has also been investigated for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.